Cas no 1805170-07-3 (4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide)

• Product Name: 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide
• CAS No: 1805170-07-3
• MF: C₇H₇BrF₂N₂O₂S
• MW: 301.108486413956
• CID: 4864629
• Update Time: 2025-06-08

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide

• Inchi： 1S/C7H7BrF2N2O2S/c1-3-6(15(11,13)14)5(8)4(2-12-3)7(9)10/h2,7H,1H3,(H2,11,13,14)
• InChI Key： ROKVHJMYPNOOIA-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=CN=C(C)C=1S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.1
• Topological Polar Surface Area: 81.4

Additional information on 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide

Recent Advances in the Study of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS: 1805170-07-3)

4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide (CAS: 1805170-07-3) is a novel pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique sulfonamide and difluoromethyl functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, aiming to uncover its full pharmacological potential.

The synthesis of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide has been optimized to achieve higher yields and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The researchers employed a multi-step synthetic route, starting from commercially available 2-methylpyridine derivatives, followed by bromination, difluoromethylation, and sulfonamide formation. The final product was characterized using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its structural integrity and purity.

In terms of biological activity, recent investigations have highlighted the compound's inhibitory effects on specific enzymes involved in inflammatory and oncogenic pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide exhibits potent inhibition of protein kinase C (PKC) isoforms, which are critical targets in cancer therapy. The compound's unique difluoromethyl group was found to enhance its binding affinity and selectivity, making it a promising candidate for further drug development.

Additionally, computational modeling and molecular docking studies have provided insights into the compound's mechanism of action. These studies, published in the Journal of Chemical Information and Modeling, revealed that 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide interacts with key amino acid residues in the active site of target enzymes, stabilizing the enzyme-inhibitor complex and preventing substrate binding. Such findings are crucial for the rational design of next-generation inhibitors with improved efficacy and reduced off-target effects.

Despite these advancements, challenges remain in the clinical translation of 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide. Issues such as pharmacokinetic properties, metabolic stability, and potential toxicity need to be addressed in future studies. However, the compound's promising preclinical data and structural versatility make it a valuable scaffold for further exploration in drug discovery.

In conclusion, 4-Bromo-5-(difluoromethyl)-2-methylpyridine-3-sulfonamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potent biological activity underscore its potential as a lead compound for the development of novel therapeutics. Ongoing research efforts are expected to further elucidate its pharmacological profile and pave the way for clinical applications.